[(2,2-difluoro-2H-1,3-benzodioxol-5-yl)methyl](methyl)amine hydrochloride

• IUPAC Name: 1-(2,2-difluoro-1,3-benzodioxol-5-yl)-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C9H9F2NO2.ClH/c1-12-5-6-2-3-7-8(4-6)14-9(10,11)13-7;/h2-4,12H,5H2,1H3;1H
• InChI Key: RCXGQSTVYIJVEK-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC2=C(C=C1)OC(O2)(F)F.Cl
• Molecular Formula: C9H10ClF2NO2
• Molecular Weight: 237.63 g/mol
• CAS RN: 1909316-10-4

Description

The compound “(2,2-difluoro-2H-1,3-benzodioxol-5-yl)methylamine hydrochloride” is a derivative of 2,2-difluoro-1,3-benzodioxole. It is a useful difluoromethylated building block for the synthesis of various benzodioxole-containing pharmaceutical active compounds.

Synthesis Analysis

The synthesis of 2,2-difluoro-1,3-benzodioxole, a precursor to the compound , can be achieved by the reaction of 2,2-dichloro-1,3-benzodioxole with potassium fluoride in the presence of an effective quantity of a catalyst selected from potassium hydrogen fluoride, sodium hydrogen fluoride, cesium hydrogen fluoride, rubidium hydrogen fluoride, and quaternary ammonium hydrogen fluoride.

Molecular Structure Analysis

The molecular structure of the compound can be represented by the InChI code: 1S/C7H5F2NO2/c8-7(9)11-5-2-1-4(10)3-6(5)12-7/h1-3H,10H2. This indicates that the compound contains elements of carbon ©, hydrogen (H), fluorine (F), nitrogen (N), and oxygen (O).

Chemical Reactions Analysis

In a study on the degradation of fludioxonil, a related compound, it was found that the degradation pathway was initiated by successive hydroxylation and carbonylation of the pyrrole moiety and disruption of the oxidized cyanopyrrole ring at the NH-C bond. The detection of 2,2-difluoro-2H-1,3-benzodioxole-4-carboxylic acid verified the decyanation and deamination of the molecule.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 173.12. It is a liquid at room temperature and should be stored in a dark place under an inert atmosphere. The density of the compound is 1.303 g/mL at 25 °C.

Scientific Research Applications

Wastewater Treatment

. .

Non-Small Cell Lung Cancer Treatment

.

Synthesis of Fluoro 3(2H)-Furanones

, which are important intermediates in organic synthesis.

Protection of α-Amino and α-Carboxy Groups in α-Amino Acids

.

Difluoromethylation Processes

. .

Synthesis of 2,2-Difluoro-1,3-Diketone and 2,2-Difluoro-1,3-Dioxolane Derivatives

. These derivatives have potential applications in various fields of chemistry.

Safety and Hazards

The compound is classified as a skin irritant and sensitizer, and it can cause serious eye irritation. Precautionary measures include wearing protective gloves, clothing, and eye/face protection.